molecular formula C14H14ClN5O3S B280049 4-chloro-1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-5-carboxamide

4-chloro-1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-5-carboxamide

Cat. No. B280049
M. Wt: 367.8 g/mol
InChI Key: MBQTWFDNWYMKTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-chloro-1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-5-carboxamide is not fully understood. However, it is believed that the compound works by inhibiting specific enzymes and signaling pathways involved in the development and progression of various diseases. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
4-chloro-1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-5-carboxamide has been found to exhibit various biochemical and physiological effects. The compound has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). The compound has also been found to inhibit the production of reactive oxygen species (ROS), which are involved in oxidative stress. Additionally, the compound has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

4-chloro-1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-5-carboxamide has several advantages and limitations for lab experiments. One of the advantages is its potential therapeutic properties, which make it a promising candidate for drug development. The compound is also relatively easy to synthesize using a specific method. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential. Additionally, the compound has not been extensively studied for its toxicity and safety profile.

Future Directions

There are several future directions for the study of 4-chloro-1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-5-carboxamide. One direction is to further investigate its mechanism of action to optimize its therapeutic potential. Another direction is to study its toxicity and safety profile to determine its suitability for clinical use. Additionally, the compound can be modified to improve its pharmacokinetic properties and increase its efficacy. Finally, the compound can be tested in various disease models to determine its therapeutic potential in different diseases.

Synthesis Methods

The synthesis of 4-chloro-1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-5-carboxamide involves the reaction of 1-ethyl-4-chloro-1H-pyrazole-5-carboxylic acid with 2-methyl-5-nitrophenyl isothiocyanate in the presence of a base. The reaction results in the formation of the desired compound. The purity of the compound can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

4-chloro-1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic properties. The compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties.

properties

Molecular Formula

C14H14ClN5O3S

Molecular Weight

367.8 g/mol

IUPAC Name

4-chloro-2-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]pyrazole-3-carboxamide

InChI

InChI=1S/C14H14ClN5O3S/c1-3-19-12(10(15)7-16-19)13(21)18-14(24)17-11-6-9(20(22)23)5-4-8(11)2/h4-7H,3H2,1-2H3,(H2,17,18,21,24)

InChI Key

MBQTWFDNWYMKTA-UHFFFAOYSA-N

SMILES

CCN1C(=C(C=N1)Cl)C(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])C

Canonical SMILES

CCN1C(=C(C=N1)Cl)C(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.